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Compound of Interest

Compound Name: CL097

Cat. No.: B10830005 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for the imidazoquinoline compound CL097, a known TLR7/8

agonist. The following procedural guidance outlines operational plans for handling and disposal

to build a foundation of trust and safety in laboratory practices.

Chemical and Physical Properties
A clear understanding of a compound's properties is the first step in safe handling. Below is a

summary of the key chemical and physical characteristics of CL097.
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Property Value Source

Chemical Name

2-(ethoxymethyl)-1H-

imidazo[4,5-c]quinolin-4-amine

hydrochloride

[1]

CAS Number 1026249-18-2 [1]

Molecular Formula C₁₃H₁₄N₄O • HCl [1]

Molecular Weight 278.74 g/mol [1][2]

Appearance Lyophilized yellow powder [1]

Solubility
1 mg/ml in water; 2 mg/mL in

DMSO (warmed)
[1]

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
While one Safety Data Sheet (SDS) classifies CL097 as not a hazardous substance or mixture,

it is crucial to adhere to standard laboratory safety protocols when handling any chemical.[3]

The following personal protective equipment is recommended to ensure user safety.
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PPE Category Recommended Equipment Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from potential

splashes or aerosolized

particles.[3]

Hand Protection Protective gloves
Prevents direct skin contact

with the compound.[3]

Body Protection
Impervious clothing, such as a

lab coat

Provides a barrier against

accidental spills and

contamination of personal

clothing.[3]

Respiratory Protection Suitable respirator

Recommended when handling

the powder form to avoid

inhalation, especially in poorly

ventilated areas.[3]

Handling and Disposal Workflow
Proper handling and disposal are critical to maintaining a safe laboratory environment. The

following workflow provides a step-by-step guide for the safe management of CL097.
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Preparation

Handling

Disposal

Emergency Procedures

Consult Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Ensure adequate ventilation
(e.g., chemical fume hood)

Weigh CL097 powder in a contained manner

Proceed to Handling

Prepare solutions in a designated area

Avoid generating dust or aerosols

Dispose of contaminated consumables
(e.g., tips, tubes) in designated waste containers

Proceed to Disposal

Decontaminate work surfaces and equipment

Dispose of unused CL097 and solutions
as chemical waste according to institutional

and local regulations

Eye Contact:
Flush with water, seek medical attention

Skin Contact:
Rinse with water, remove contaminated clothing

Inhalation:
Move to fresh air, seek medical attention

Ingestion:
Do NOT induce vomiting, seek medical attention

Click to download full resolution via product page

Workflow for the safe handling and disposal of CL097.
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First Aid Measures
In the event of accidental exposure, the following first aid measures should be taken

immediately.[3]

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water,

removing contact lenses if present. Seek prompt

medical attention.

Skin Contact

Rinse the affected skin area thoroughly with

water. Remove contaminated clothing and

shoes.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support and seek

medical attention.

Ingestion
Wash out the mouth with water. Do not induce

vomiting. Call a physician for guidance.

Spill and Leakage Procedures
In case of a spill, it is important to prevent further leakage and keep the product away from

drains and water sources.[3] Absorb spills with an inert, non-combustible material such as

diatomite or universal binders.[3] Contaminated surfaces and equipment should be

decontaminated by scrubbing with alcohol.[3] All contaminated materials should be disposed of

as hazardous waste according to institutional and local regulations.[3]

By adhering to these safety guidelines, researchers can minimize risks and ensure a safe

laboratory environment when working with CL097.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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